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Compound of Interest |

1-(4-
Compound Name: Aminophenyl)cyclopentanecarboni

trile

Cat. No.: B111213

\ J

An In-depth Technical Guide to 1-(4-Aminophenyl)cyclopentanecarbonitrile (CAS 115279-
73-7)

This document provides a comprehensive technical overview of 1-(4-
Aminophenyl)cyclopentanecarbonitrile, a key intermediate in pharmaceutical synthesis. It is
intended for researchers, scientists, and drug development professionals, offering detailed
information on its properties, synthesis, safety, and applications.

Physicochemical Properties

1-(4-Aminophenyl)cyclopentanecarbonitrile is an organic compound featuring a
cyclopentane ring substituted with both a carbonitrile and an aminophenyl group.[1] These
functional groups, particularly the amino and nitrile moieties, give the molecule moderate
polarity and the ability to participate in hydrogen bonding.[1] Its structural features make it a
compound of interest in medicinal chemistry.[1]

The quantitative physicochemical properties are summarized in the table below for easy
reference.
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Property Value Source(s)
CAS Number 115279-73-7 [21[31[41[5][6]
Molecular Formula Ci2H14N2 (1121315161171

Molecular Weight

186.26 g/mol (also reported as
186.25, 186.253, 186.258)

[LIE2]E3105] 6] 7]

Physical Form

Solid

[2]

Boiling Point (Predicted)

375.0 £ 35.0 °C at 760 mmHg

[3](5]

Density (Predicted)

1.11 + 0.1 g/cm3

[3]

Flash Point 180.6 °C [3]

Refractive Index 1.584 [3]

Polar Surface Area (PSA) 49.8 A2 [3]

XLogP3 2.3 [3]
1S/C12H14N2/c13-9-12(7-1-2-

InChl 8-12)10-3-5-11(14)6-4-10/h3- [1][2]
6H,1-2,7-8,14H2
GIBAIULVBOBDED-

InChiKey [2][3]
UHFFFAOYSA-N

SMILES N#CC1(CCCC1l)clccc(N)cecl [1][7118]

Synthesis and Experimental Protocols

The synthesis of 1-(4-Aminophenyl)cyclopentanecarbonitrile is commonly achieved through

a two-step process starting from a nitrophenyl precursor.[9] This avoids hazardous nitration

processes by using p-nitrochlorobenzene as a starting material.[10] The general route involves

the formation of 1-(4-nitrophenyl)cyclopentanecarbonitrile followed by the reduction of the nitro

group to an amine.[9][10]
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Step 1: C-C Bond Formation
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Caption: Synthesis workflow for 1-(4-Aminophenyl)cyclopentanecarbonitrile.

Experimental Protocol: Kilogram-Scale Synthesis via
Nitro Reduction

This protocol details the reduction of the nitro intermediate to the final amine product.[4]

» Reaction Setup: To a 50 L single-deck glass reactor under a nitrogen atmosphere, add 1-(4-
nitrophenyl)cyclopentanecarbonitrile (3 kg, 6.3 mol), FeO(OH)/C catalyst (460 g, 0.63 mal,
0.1 equiv), and ethanol (20 L).[4]

o Addition of Reducing Agent: Add 80% hydrazine hydrate (N2H4-H20) (800 g, 12.6 mol, 2
equiv) to the reactor.[4]

o Reaction Conditions: Heat the reaction mixture to 75 °C and maintain stirring at this
temperature for approximately 5 hours.[4]

o Work-up and Isolation: After the reaction is complete (monitored by a suitable method like
HPLC), filter off the FeO(OH)/C catalyst.[4]

 Purification: Wash the filtered catalyst with dichloromethane (5 L).[4]

o Final Product: Remove the solvents from the combined filtrate in vacuo and dry the resulting
product overnight in a vacuum drying oven to yield 1-(4-
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Aminophenyl)cyclopentanecarbonitrile as an off-white powder.[4] The reported yield for
this process is 92.5% with a purity of >99.5% by HPLC.[4]

Applications in Drug Development

1-(4-Aminophenyl)cyclopentanecarbonitrile serves as a crucial intermediate in the synthesis
of Apatinib.[4] Apatinib is an orally administered, small-molecule tyrosine kinase inhibitor that
selectively targets Vascular Endothelial Growth Factor Receptor-2 (VEGFR2).[4] By inhibiting
VEGFR2, Apatinib blocks VEGF-mediated endothelial cell migration and proliferation, thereby
preventing the formation of new blood vessels that tumors need to grow.[4]
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Caption: Role of the compound as an intermediate for Apatinib and its mechanism.

Safety and Handling

Comprehensive safety protocols must be followed when handling this compound. The available

data indicates several potential hazards.

Hazard Identification

The compound is suspected of causing genetic defects and is toxic to aquatic life with long-

lasting effects.[11]

Hazard Information

GHS Codes and Statements

Signal Word

Warning[2][5][11]

Hazard Statements

H341: Suspected of causing genetic defects.[11]
H411: Toxic to aquatic life with long lasting
effects.[11] H302+H312+H332: Harmful if
swallowed, in contact with skin or if inhaled.[2]
[5] H315: Causes skin irritation.[2][5] H319:
Causes serious eye irritation.[2][5] H335: May

cause respiratory irritation.[2][5]

Precautionary Statements

P203: Obtain, read and follow all safety
instructions before use.[3][11] P273: Avoid
release to the environment.[3][11] P280: Wear
protective gloves/protective clothing/eye
protection/face protection.[3][11] P318: IF
exposed or concerned, get medical advice.[3]
[11] P391: Collect spillage.[3][11] P405: Store
locked up.[3][11] P501: Dispose of
contents/container to an appropriate treatment
and disposal facility in accordance with

applicable laws and regulations.[3][11]

Handling and Storage
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e Handling: Handle in a well-ventilated place.[3][11] Wear suitable protective clothing, including
impervious, flame-resistant clothing and gloves that satisfy EU Directive 89/686/EEC and EN
374 standards.[11] Avoid contact with skin and eyes and prevent the formation of dust and
aerosols.[3][11] Use non-sparking tools to prevent fire from electrostatic discharge.[3][11]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][3][11]
Keep in the dark and under an inert atmosphere at room temperature.[2][8] Store away from
incompatible materials and foodstuff containers.[3][11]

First Aid Measures

« If Inhaled: Move the victim to fresh air. If breathing is difficult, administer oxygen. If not
breathing, provide artificial respiration and seek immediate medical attention.[11]

o Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap
and plenty of water. Consult a doctor.[11]

o Eye Contact: Rinse with pure water for at least 15 minutes and consult a doctor.[11]

o If Swallowed: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth
to an unconscious person. Call a doctor or Poison Control Center immediately.[11]

Fire-Fighting and Spill Measures

o Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[11]
o Fire-Fighting Equipment: Wear a self-contained breathing apparatus if necessary.[11]

o Spill Response: Prevent further leakage if safe to do so.[11] Evacuate personnel to a safe
area. Remove all sources of ignition.[11] Collect spillage and dispose of it in suitable, closed
containers according to local regulations.[11] Discharge into the environment must be
avoided.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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